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Compound of Interest

Compound Name: Btk-IN-22

Cat. No.: B12400015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of Btk-IN-22 (CAS: 2573048-10-7). Btk-IN-22 is identified as 1-[(3R)-3-[4-amino-3-(2-

methyl-4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinyl]-2-propen-1-one. As a

potent Bruton's tyrosine kinase (BTK) inhibitor, this compound requires careful handling to

minimize exposure and ensure laboratory safety.

Disclaimer: No specific Safety Data Sheet (SDS) for Btk-IN-22 was publicly available at the

time of this writing. The following guidance is based on the safety profiles of similar small

molecule kinase inhibitors and general best practices for handling potent pharmaceutical

compounds. A formal risk assessment by a qualified safety professional is mandatory before

commencing any work with this substance.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative information pertinent to

Btk-IN-22.
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Property Value

CAS Number 2573048-10-7

Molecular Formula C₂₆H₂₆N₆O₂

IUPAC Name

1-[(3R)-3-[4-amino-3-(2-methyl-4-

phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-

yl]-1-piperidinyl]-2-propen-1-one

Occupational Exposure Limits (OELs)

Not established. Treat as a potent compound

and handle with appropriate containment to

minimize exposure.

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is critical when handling Btk-IN-22, particularly in its

powdered form, to prevent inhalation, dermal, and ocular exposure.

Engineering Controls
Primary Containment: All handling of powdered Btk-IN-22, including weighing and initial

solubilization, must be conducted in a certified chemical fume hood or a powder containment

hood (balance enclosure).

Ventilation: Ensure adequate general laboratory ventilation to supplement primary

containment.

Personal Protective Equipment
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PPE Category Specification

Hand Protection

Double Gloving: Wear two pairs of nitrile gloves.

The outer pair should be changed immediately

upon contamination or at regular intervals (e.g.,

every 30-60 minutes). The inner pair provides

protection during the removal of the outer

gloves.

Eye/Face Protection

Safety Goggles and Face Shield: Use chemical

splash goggles that provide a complete seal

around the eyes. A full-face shield should be

worn over the goggles, especially when

handling larger quantities or during procedures

with a higher risk of splashing.

Body Protection

Disposable Gown: A disposable, solid-front,

back-closing gown made of a low-permeability

material (e.g., polyethylene-coated

polypropylene) is required. Cuffs should be

tucked into the inner pair of gloves.

Respiratory Protection

NIOSH-Approved Respirator: For handling the

powder outside of a certified containment hood

(not recommended), or in the event of a spill, a

NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is mandatory. Fit-testing

is required.

Disposal Plan
Proper disposal of Btk-IN-22 and associated waste is crucial to prevent environmental

contamination and accidental exposure.
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Waste Stream Disposal Procedure

Solid Btk-IN-22 Waste

- Collect all unused or expired solid Btk-IN-22 in

a clearly labeled, sealed container. - This

container should be designated for "Potent

Pharmaceutical Compound Waste" or "Cytotoxic

Waste."

Contaminated Labware

- Sharps: Needles, syringes, and other

contaminated sharps must be placed in a

designated sharps container for hazardous

chemical waste. - Non-Sharps: Pipette tips,

tubes, and other disposable labware should be

collected in a labeled, sealed hazardous waste

bag or container.

Liquid Btk-IN-22 Waste

- Collect all solutions containing Btk-IN-22 in a

sealed, properly labeled hazardous waste

container. - Do not mix with other waste streams

unless explicitly permitted by your institution's

environmental health and safety (EHS)

department.

Contaminated PPE

- All disposable PPE (gloves, gowns, etc.) used

when handling Btk-IN-22 should be considered

contaminated. - Carefully remove and place in a

designated hazardous waste container

immediately after use.

Decontamination Solutions

- Aqueous solutions used for decontaminating

surfaces should be collected as hazardous

liquid waste.

Note: All waste must be disposed of through your institution's official hazardous waste

management program. Never dispose of Btk-IN-22 down the drain or in the regular trash.
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The following protocol outlines the essential steps for safely handling Btk-IN-22 in a laboratory

setting.

Objective: To prepare a stock solution of Btk-IN-22.

Methodology:

Preparation:

Don all required PPE as outlined in the table above.

Prepare the work area within the chemical fume hood by lining it with absorbent, plastic-

backed paper.

Assemble all necessary equipment (e.g., balance, weigh paper, spatulas, vials, solvent,

pipettes) within the fume hood.

Weighing:

Carefully weigh the desired amount of powdered Btk-IN-22 onto weigh paper using a

dedicated spatula.

Perform this task slowly to avoid creating airborne dust.

Solubilization:

Transfer the weighed powder into an appropriate vial.

Using a calibrated pipette, add the required volume of solvent (e.g., DMSO) to the vial.

Securely cap the vial and mix gently (e.g., by vortexing at a low speed) until the solid is

fully dissolved.

Cleanup and Decontamination:

Wipe down all surfaces and equipment within the fume hood with a suitable

decontamination solution (e.g., 70% ethanol followed by a surface cleaner).
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Dispose of all contaminated disposable materials (weigh paper, pipette tips, etc.) into the

designated hazardous waste container.

Doffing PPE:

Remove PPE in the correct order to avoid self-contamination: outer gloves, gown, face

shield, goggles, inner gloves, and respirator (if used).

Dispose of all disposable PPE in the appropriate hazardous waste container.

Wash hands thoroughly with soap and water.
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Caption: Btk-IN-22 inhibits the Btk signaling cascade, blocking B-cell proliferation.
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Safe Handling Workflow for Btk-IN-22
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Caption: Step-by-step workflow for the safe handling and preparation of Btk-IN-22 solutions.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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